Cas no 31169-25-2 (7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 31169-25-2
• MF: C₆H₃BrN₂OS
• MW: 231.069818735123
• MDL: MFCD11518998
• CID: 293145
• PubChem ID: 135743712
• Update Time: 2025-10-29

7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromothieno[3,2-d]pyrimidin-4(1H)-one
• 7-bromo-1H-thieno[3,2-d]pyrimidin-4-one
• 7-Bromo-4-hydroxythieno[3,2-d]pyrimidine
• 7-bromo-Thieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one,7-bromo-
• 7-Brom-4-oxo-3,4-dihydro-thieno<3,2-d>pyrimidin
• 7-Bromothieno[3,2-d]pyrimidin-4(3H)-one
• SC2021
• 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one
• DTXSID80620826
• AKOS015898726
• 7-Bromo-3H-thieno[3,2-d]pyrimid-4-one
• G10219
• AKOS015835735
• CS-W003788
• 7-Bromothieno[3,2-d]pyrimidine-4(3H)-one
• OSM-S-450
• SCHEMBL23580156
• 7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one
• MFCD11518998
• 7-bromothieno[3,2-d]pyrimidin-4-ol
• 31169-25-2
• FS-2745
• AM20090439
• SY023108
• J-519180
• A876014
• A12415
• 7-bromo-3H-thieno[3,2-d]pyrimidin-4-one
• SB11244
• SFFNZDXKMOSLNK-UHFFFAOYSA-N
• FT-0646114
• 7-Bromothieno[3 pound not2-d]pyrimidin-4(3H)-one
• 7-Bromothieno[3,2-d]pyrimidin-4(1H)-one, AldrichCPR
• SCHEMBL2232829
• EN300-170303
• DB-068409

• MDL： MFCD11518998
• Inchi： 1S/C6H3BrN2OS/c7-3-1-11-5-4(3)8-2-9-6(5)10/h1-2H,(H,8,9,10)
• InChI Key： SFFNZDXKMOSLNK-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C(NC=NC=21)=O

Computed Properties

• Exact Mass: 229.91500
• Monoisotopic Mass: 229.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 2.18
• Melting Point: No data available
• Boiling Point: 452.7℃ at 760 mmHg
• Flash Point: 173.4±30.7 °C
• Refractive Index: 1.854
• PSA: 73.99000
• LogP: 1.74710
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one

7-Bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 31169-25-2): A Comprehensive Overview

The 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 31169-25-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This thienopyrimidine derivative features a bromine substituent at the 7-position, which enhances its reactivity and makes it a valuable intermediate in organic synthesis. The compound's unique structure, combining a thiophene ring fused with a pyrimidinone core, offers diverse applications in drug discovery and development.

Researchers are particularly interested in 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one due to its potential as a building block for kinase inhibitors, which are crucial in cancer therapy. Recent studies have explored its role in designing small molecule drugs targeting various diseases, including inflammatory disorders and metabolic conditions. The bromine atom serves as an excellent handle for further functionalization through cross-coupling reactions, making this compound a versatile scaffold in medicinal chemistry.

The synthesis of 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one typically involves cyclization reactions starting from appropriately substituted thiophene precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. This aligns with the growing demand for sustainable pharmaceutical intermediates in the industry, a topic frequently searched by professionals in the field.

From a physicochemical perspective, 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one exhibits moderate solubility in common organic solvents, which facilitates its handling in laboratory settings. Its melting point and stability profile make it suitable for various synthetic transformations. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and ensure its purity for research applications.

In the context of drug discovery, the thieno[3,2-d]pyrimidin-4-one scaffold has shown remarkable versatility. The bromo-substituted derivative serves as a precursor for numerous analogs through palladium-catalyzed coupling reactions, enabling rapid exploration of structure-activity relationships. This property has made it particularly valuable in high-throughput screening programs and combinatorial chemistry approaches.

The pharmaceutical industry's growing interest in 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one is reflected in recent patent literature, where it appears as a key intermediate in several drug development programs. Its potential applications extend beyond traditional small molecule drugs to include proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. This broad utility explains why searches for "thienopyrimidine synthesis" and "brominated heterocycles in drug discovery" have seen increased frequency in scientific databases.

Quality control of 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one is critical for research applications, with most suppliers providing comprehensive analytical data to support its identity and purity. The compound's stability under various storage conditions makes it convenient for long-term use in laboratory settings. Researchers often inquire about "storage conditions for brominated heterocycles" and "handling precautions for thienopyrimidines," highlighting the practical considerations surrounding this compound class.

From a commercial perspective, the demand for 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one has grown steadily, with several specialty chemical suppliers listing it in their catalogs. The compound's price reflects its synthetic complexity and the value it adds to drug discovery programs. Market analysts note increasing interest in "custom synthesis of brominated heterocycles" as pharmaceutical companies seek to expand their compound libraries for screening purposes.

In material science applications, the thieno[3,2-d]pyrimidin-4-one core has shown promise in the development of organic semiconductors and photovoltaic materials. The bromine substituent in 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one allows for further derivatization to tune electronic properties, making it interesting for researchers working on organic electronic devices. This interdisciplinary potential contributes to its growing importance in both pharmaceutical and materials research.

Safety considerations for handling 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one follow standard laboratory protocols for brominated organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during its use. These practical aspects are frequently addressed in searches for "safe handling of brominated compounds" and "laboratory safety for heterocyclic synthesis."

The future outlook for 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one appears promising, with ongoing research exploring its applications in new therapeutic areas and advanced materials. Its combination of synthetic accessibility and structural versatility ensures continued interest from both academic and industrial researchers. As drug discovery paradigms evolve toward more targeted approaches, the demand for specialized building blocks like this brominated thienopyrimidinone is expected to grow correspondingly.

In conclusion, 7-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 31169-25-2) represents a valuable tool in modern chemical research, bridging pharmaceutical development and materials science. Its unique structural features and synthetic flexibility make it a compound of enduring interest, as evidenced by its prominent role in recent scientific literature and patent applications. Researchers continue to explore novel applications for this thienopyrimidine derivative, ensuring its relevance in cutting-edge chemical innovation.